Cas no 1354000-79-5 (2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid)

• Product Name: 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid
• CAS No: 1354000-79-5
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 2160660
• Update Time: 2025-05-19

2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• [Ethyl-((r)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid
• (R)-2-(Ethyl(1-methylpyrrolidin-3-yl)amino)acetic acid
• AM95648
• [ethyl-((R)-1-methylpyrrolidin-3-yl)amino]acetic acid
• 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid

• Inchi： 1S/C9H18N2O2/c1-3-11(7-9(12)13)8-4-5-10(2)6-8/h8H,3-7H2,1-2H3,(H,12,13)/t8-/m1/s1
• InChI Key： JUOVTQCEUCMNFM-MRVPVSSYSA-N
• SMILES： OC(CN(CC)[C@H]1CN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid

Introduction to 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid (CAS No. 1354000-79-5)

2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid, identified by its Chemical Abstracts Service (CAS) number 1354000-79-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex amino acid derivative structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups, including an ethylamine side chain and a chiral pyrrolidine ring, makes this compound a promising candidate for further exploration in medicinal chemistry.

The structural framework of 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid consists of a central acetic acid moiety substituted with a tertiary amine derived from (3R)-1-methylpyrrolidin-3-yl. This configuration imparts both steric and electronic properties that are critical for its interaction with biological targets. The presence of the (3R)-1-methylpyrrolidin-3-yl group, in particular, suggests potential binding affinities with enzymes and receptors that exhibit stereoselective recognition, a key consideration in modern drug design.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of enantiomerically pure compounds to enhance therapeutic efficacy while minimizing adverse effects. The (3R)-configuration of the pyrrolidine ring in this compound aligns with this trend, as it allows for precise targeting of biological pathways without unintended interactions with their enantiomers. This feature is particularly relevant in the context of central nervous system (CNS) drugs, where stereochemistry plays a pivotal role in determining pharmacological outcomes.

Moreover, the ethylamine substituent at the amino group contributes to the compound's solubility and bioavailability, which are essential factors in drug formulation. The acetic acid backbone further facilitates interactions with hydrophilic pockets on biological targets, enhancing binding stability. These structural attributes make 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid a versatile scaffold for designing novel therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid for potential drug candidates. Molecular docking studies have revealed that this molecule exhibits promising binding interactions with various enzymes and receptors implicated in metabolic disorders, inflammation, and neurodegenerative diseases. For instance, preliminary simulations suggest that it may interact with monoamine oxidase (MAO) enzymes, which are involved in the breakdown of neurotransmitters such as serotonin and dopamine.

The relevance of this compound is further underscored by ongoing research into its pharmacological properties. Studies indicate that derivatives of similar structures have shown efficacy in treating conditions like depression and Parkinson's disease by modulating neurotransmitter levels. While 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid itself requires further investigation to fully elucidate its therapeutic potential, these findings provide a compelling rationale for its continued development.

In addition to its pharmacological applications, this compound may also serve as a valuable intermediate in synthetic chemistry. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For example, further derivatization could yield analogs with enhanced metabolic stability or improved cell membrane permeability.

The synthesis of 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid presents an intriguing challenge due to its complex stereochemistry. Traditional synthetic routes often require careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric catalysis have provided new tools for achieving this goal efficiently. Techniques such as chiral auxiliary-assisted synthesis or transition-metal-catalyzed asymmetric reactions offer promising pathways to construct the desired stereocenter with high fidelity.

From a regulatory perspective, the development of novel compounds like 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid must adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are essential to evaluate its pharmacokinetics, toxicity profiles, and potential side effects before human trials can commence. Collaborative efforts between academic researchers and industry scientists are crucial for advancing such compounds through the drug development pipeline.

The future prospects for 2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid appear promising, given its structural features and potential therapeutic applications. As research progresses, additional insights into its biological activity and mechanisms of action will likely emerge. These findings will guide efforts to optimize its design and explore new indications where it may provide therapeutic benefits.

In conclusion,2-{ethyl[(3R)-1-methylpyrrolidin-3-yl]amino}acetic acid (CAS No. 1354000-79-5) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural attributes, combined with emerging data on its biological interactions, position it as a valuable candidate for further exploration. As advancements continue in synthetic methodologies and computational biology,this molecule is poised to contribute meaningfully to the discovery of novel therapeutics across multiple disease areas.